Cas no 1326876-51-0 (N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• CAS No: 1326876-51-0
• MF: C₁₉H₂₁N₃O₂S₂
• MW: 387.518941640854
• CID: 5404405
• Update Time: 2025-10-30

N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-(3-butan-2-yl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• Inchi： 1S/C19H21N3O2S2/c1-3-13(2)22-18(24)17-15(9-10-25-17)21-19(22)26-12-16(23)20-11-14-7-5-4-6-8-14/h4-10,13H,3,11-12H2,1-2H3,(H,20,23)
• InChI Key： MRKLPHRIVBGIQF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N(C(CC)C)C(=O)C2SC=CC=2N=1

Additional information on N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1326876-51-0): A Comprehensive Overview

N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide (CAS No. 1326876-51-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the benzyl group and the butan-2-yl substituent, contribute to its distinctive pharmacological profile.

The chemical structure of N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide consists of a thienopyrimidine core with a sulfanyl acetamide moiety attached to the 2-position. The benzyl group at the N-position and the butan-2-yl substituent at the 3-position of the thienopyrimidine ring are critical for its biological activity. These functional groups not only enhance the compound's solubility and stability but also play a crucial role in its binding affinity to various biological targets.

Recent studies have highlighted the potential of N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide in various therapeutic areas. One notable application is its use as an antiviral agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves inhibition of viral replication by targeting key viral enzymes and proteins.

In addition to its antiviral properties, N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic value in treating various types of cancer, particularly those that are resistant to conventional chemotherapy.

The pharmacokinetic properties of N-benzyl-2-{[3-(butan-2-yl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide have been extensively studied to optimize its therapeutic efficacy. Research has shown that it exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug-drug interactions.

Another area of interest is the use of N-benzyl-2-{[3-(butan-2-yl)-4-o xo - 3 H , 4 H - th i e n o [ 3 , 2 - d ] p y r i m i d i n - 2 - y l ] s u l f a n y l } a c e t a m i d e in neurodegenerative diseases. Preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for exploring its potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

Despite its promising therapeutic applications, the development of N-benzyl - 2 - {[ 3 - ( b u t a n - 2 - y l ) - 4 - o x o - 3 H , 4 H - t h i e n o [ 3 , 2 - d ] p y r i m i d i n - 2 - y l ] s u l f a n y l } a c e t a m i d e as a clinical candidate faces several challenges. One major challenge is optimizing its chemical stability and solubility to enhance its pharmaceutical properties. Additionally, comprehensive toxicity studies are required to ensure its safety profile before advancing to clinical trials.

In conclusion, N-benzyl - 2 - {[ 3 - ( b u t a n - 2 - y l ) - 4 - o x o - 3 H , 4 H - t h i e n o [ 3 , 2 - d ] p y r i m i d i n - 2 - y l ] s u l f a n y l } a c e t a m i d e (CAS No. 1326876–51–0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing medical treatments in various fields.